Cas no 77878-06-9 (2-Furanethanamine, tetrahydro-N,N-dimethyl-)
77878-06-9 structure
Product Name:2-Furanethanamine, tetrahydro-N,N-dimethyl-
CAS No:77878-06-9
MF:C8H17NO
MW:143.226682424545
CID:4185419
Update Time:2025-04-02
2-Furanethanamine, tetrahydro-N,N-dimethyl- Chemical and Physical Properties
Names and Identifiers
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- 2-Furanethanamine, tetrahydro-N,N-dimethyl-
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- Inchi: 1S/C8H17NO/c1-9(2)6-5-8-4-3-7-10-8/h8H,3-7H2,1-2H3
- InChI Key: CMAXOBHJEPCYRR-UHFFFAOYSA-N
- SMILES: O1CCCC1CCN(C)C
Experimental Properties
- Density: 0.908±0.06 g/cm3(Predicted)
- Boiling Point: 181.8±13.0 °C(Predicted)
- pka: 9.43±0.28(Predicted)
2-Furanethanamine, tetrahydro-N,N-dimethyl- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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